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Compound of Interest

Compound Name: Trithiazyl trichloride

Cat. No.: B14153052 Get Quote

Application Notes and Protocols for Trithiazyl
Trichloride
For Researchers, Scientists, and Drug Development Professionals

Introduction
Trithiazyl trichloride, with the chemical formula (NSCl)₃, is a white, crystalline inorganic

compound.[1] It serves as a significant precursor in the synthesis of a variety of sulfur-nitrogen

compounds.[1][2] This document provides detailed protocols and safety guidelines for the

handling, storage, and use of trithiazyl trichloride in a laboratory setting.

Hazard Identification and Safety Precautions
Trithiazyl trichloride is a hazardous substance that requires careful handling to prevent

exposure and ensure laboratory safety.

GHS Hazard Classification:

Acute Toxicity, Oral (Category 4)

Acute Toxicity, Inhalation (Category 3)

Skin Corrosion/Irritation (Category 1A)
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Serious Eye Damage/Eye Irritation (Category 1)

Specific target organ toxicity — Single exposure (Category 3), Respiratory system

Signal Word: Danger

Hazard Statements:

H302: Harmful if swallowed.

H314: Causes severe skin burns and eye damage.

H331: Toxic if inhaled.

H335: May cause respiratory irritation.

Precautionary Statements:

P260: Do not breathe dust/fume/gas/mist/vapors/spray.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P301+P330+P331: IF SWALLOWED: Rinse mouth. Do NOT induce vomiting.

P303+P361+P353: IF ON SKIN (or hair): Take off immediately all contaminated clothing.

Rinse skin with water/shower.

P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

P310: Immediately call a POISON CENTER or doctor/physician.

P403+P233: Store in a well-ventilated place. Keep container tightly closed.

P405: Store locked up.

P501: Dispose of contents/container to an approved waste disposal plant.
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Quantitative Data
The following tables summarize key quantitative data for trithiazyl trichloride.

Property Value

Molecular Formula Cl₃N₃S₃

Molecular Weight 244.55 g/mol [1]

Appearance White crystalline solid[1]

Melting Point 168 °C (decomposes)[2]

S-N bond length 160.5 pm[1]

S-Cl bond length 208 pm[1]

Stability and Reactivity Data

Thermal Decomposition

Decomposes at 100 °C under vacuum to

monomeric thiazyl chloride (NSCl).[1] The

thermal decomposition follows first-order

kinetics with an activation energy of 105 kJ/mol.

[2]

Hydrolysis
Reacts violently with water, hydrolyzing to sulfur,

ammonia, and hydrochloric acid.[2]

Incompatibilities
Water, strong acids, strong bases, alcohols,

amines, and metals.[3]

Experimental Protocols
General Handling Procedures
All manipulations of trithiazyl trichloride should be performed in a certified chemical fume

hood.

Personal Protective Equipment (PPE):
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Gloves: Butyl rubber or neoprene gloves are recommended. Standard nitrile or latex gloves

offer limited protection and should be avoided.[4][5]

Eye Protection: Chemical safety goggles and a face shield are mandatory.

Lab Coat: A flame-resistant lab coat should be worn.

Respiratory Protection: For situations with a risk of aerosol generation or spills, a full-face

respirator with a cartridge suitable for acid gases and inorganic compounds should be used.

Synthesis of 1,2,3,5-Dithiadiazolium Chlorides
This protocol describes a general procedure for the synthesis of 1,2,3,5-dithiadiazolium

chlorides from nitrile sulfides and trithiazyl trichloride.[6][7]

Materials:

Trithiazyl trichloride ((NSCl)₃)

Substituted 1,3,4-oxathiazol-2-one (precursor for nitrile sulfide)

Anhydrous dichloromethane (CH₂Cl₂)

Schlenk flask and standard glassware for inert atmosphere techniques

Magnetic stirrer and heating mantle

Procedure:

In a Schlenk flask under an inert atmosphere (e.g., argon or nitrogen), dissolve the

substituted 1,3,4-oxathiazol-2-one in anhydrous dichloromethane.

In a separate flask, prepare a solution of trithiazyl trichloride in anhydrous

dichloromethane.

Slowly add the trithiazyl trichloride solution to the oxathiazolone solution at room

temperature with vigorous stirring.
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The reaction mixture is typically stirred at room temperature for several hours. The progress

of the reaction can be monitored by thin-layer chromatography (TLC).

Upon completion, the resulting dithiadiazolium chloride salt often precipitates from the

solution.

The precipitate can be collected by filtration under an inert atmosphere, washed with a small

amount of anhydrous dichloromethane, and dried under vacuum.

Diagrams
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Waste Disposal

Assess Hazards
(Review SDS)

Don Appropriate PPE
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Chemical Fume Hood

Weigh and Transfer
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Perform Reaction Store under Inert Gas
(e.g., Argon)

Unused Material

Collect Waste in a
Designated, Labeled Container

Store in a Cool, Dry,
Well-Ventilated Area

Store away from
Incompatible Materials

Dispose as Hazardous Waste
(Follow Institutional Guidelines)
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Caption: Workflow for the safe handling and storage of trithiazyl trichloride.
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Spill Response Exposure Response

Evacuate Immediate Area

Alert Others

Don Full PPE
(including respirator)

Contain Spill with
Inert Absorbent

Neutralize with Sodium Bicarbonate
(for small spills, with caution)

Collect Residue into
a Hazardous Waste Container

Decontaminate Area

Inhalation:
Move to Fresh Air

Seek Immediate
Medical Attention

Skin Contact:
Rinse with plenty of water for 15 min

Eye Contact:
Rinse with eyewash for 15 min

Spill Exposure

Click to download full resolution via product page

Caption: Emergency response procedures for trithiazyl trichloride incidents.
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Storage:

Store trithiazyl trichloride in a tightly sealed container under an inert atmosphere (e.g.,

argon).

The storage area should be cool, dry, and well-ventilated.

Store away from incompatible materials such as water, acids, bases, and alcohols.[3]

Disposal:

All waste containing trithiazyl trichloride, including contaminated labware and PPE, must

be disposed of as hazardous waste.

Do not dispose of trithiazyl trichloride down the drain.

Follow all local, state, and federal regulations for hazardous waste disposal.

Emergency Procedures
Spill:

Evacuate the immediate area and alert others.

Wear appropriate PPE, including a respirator.

Contain the spill using an inert absorbent material (e.g., sand or vermiculite).

For small spills, cautiously neutralize with sodium bicarbonate or soda ash.

Carefully collect the absorbed material into a designated hazardous waste container.

Decontaminate the spill area with a suitable solvent (e.g., acetone), followed by soap and

water. Collect all decontamination materials as hazardous waste.

First Aid:

Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek

immediate medical attention.
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Skin Contact: Immediately flush the skin with copious amounts of water for at least 15

minutes while removing contaminated clothing. Seek immediate medical attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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